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Compound of Interest

Compound Name: Lzfpn-90

cat. No.: B15614791

For Research Use Only. Not for use in diagnostic procedures.

Product Information

Identifier Description
Product Name Lzfpn-90
Catalog Number 277-987
Molecular Formula C22H25FN4Os
Molecular Weight 428.46 g/mol
Purity >98% by HPLC
Formulation Crystalline solid
CAS Number [Not Available]
Overview

Lzfpn-90 is a potent and selective small molecule inhibitor of the novel kinase, Fictional Kinase
1 (FK1). These application notes provide detailed protocols for the preparation and storage of
Lzfpn-90 solutions for in vitro and in vivo research applications. Adherence to these guidelines
is crucial for ensuring the compound's stability, activity, and the reproducibility of experimental
results.

Solution Preparation
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The solubility of Lzfpn-90 can vary depending on the solvent. It is recommended to prepare a
concentrated stock solution in an appropriate organic solvent, which can then be diluted into
aqueous buffers or cell culture media for experiments.

3.1 Recommended Solvents and Solubility

Solvent Maximum Solubility (at 25°C)  Stock Solution Concentration
Dimethyl Sulfoxide (DMSO) 100 mM 10 mM - 50 mM

Ethanol (100%) 25 mM 10 mM

Propylene Glycol 15 mM 5 mM

Note: For cell-based assays, the final concentration of the organic solvent in the culture
medium should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

3.2 Protocol for Preparing a 10 mM Stock Solution in DMSO
o Equilibrate the vial of Lzfpn-90 solid to room temperature before opening.

o To prepare a 10 mM stock solution, add the appropriate volume of high-purity DMSO to the
vial. For example, to a 1 mg vial of Lzfpn-90 (MW: 428.46 g/mol ), add 233.4 pL of DMSO.

» Vortex the solution for 1-2 minutes until the solid is completely dissolved. Gentle warming in
a 37°C water bath can aid dissolution.

 Aliquot the stock solution into smaller volumes in tightly sealed, light-protecting tubes to
minimize freeze-thaw cycles.

Storage and Stability

Proper storage is essential to maintain the integrity of Lzfpn-90.

4.1 Solid Compound
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Storage Condition Shelf Life
-20°C (dessicated) = 24 months
4°C (dessicated) 12 months

4.2 Stock Solutions

Solvent Storage Condition Stability (=95% purity)
DMSO -20°C 6 months

DMSO -80°C 12 months

Ethanol -20°C 3 months

Note: Avoid repeated freeze-thaw cycles of stock solutions. It is recommended to use an

aliquot only once. Protect solutions from light.

Mechanism of Action

Lzfpn-90 selectively inhibits the ATP-binding site of Fictional Kinase 1 (FK1), a key enzyme in
the Pro-Survival Signaling Pathway. Inhibition of FK1 leads to a downstream cascade resulting
in the downregulation of anti-apoptotic proteins and the induction of apoptosis in targeted cell

populations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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